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Compound of Interest

Compound Name: 4,6-Dimethoxyindolin-2-one

CAS No.: 23659-88-3

Cat. No.: B1589799

Get Quote

The Pharmacophore Context
4,6-Dimethoxyindolin-2-one (4,6-Dimethoxy-2-oxindole) is a privileged heterocyclic scaffold in

medicinal chemistry.[1] Unlike its more common isomer, 5,6-dimethoxyindolin-2-one, the 4,6-

substitution pattern imparts unique electronic properties to the oxindole core, significantly

influencing the binding affinity in kinase inhibitors (e.g., VEGFR, PI3K) and GPCR ligands.

The precise elucidation of this structure is not merely an academic exercise; it is a critical

quality gate in drug development. Misidentification of the methoxy regiochemistry (4,6- vs. 5,6-

vs. 4,7-) can lead to erroneous Structure-Activity Relationship (SAR) models, effectively stalling

lead optimization.

This guide provides a definitive, multi-modal workflow to unambiguously confirm the 4,6-
dimethoxyindolin-2-one structure, distinguishing it from isobaric impurities and isomers.

Synthetic Access & Purity Profile
To understand the impurities we must exclude, we first acknowledge the genesis of the

molecule. The most robust route to 4,6-dimethoxyindolin-2-one typically involves the
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Vilsmeier-Haack cyclization of 3,5-dimethoxyacetanilide or the reduction of 4,6-dimethoxyisatin.

Primary Impurity Risk: 5,6-Dimethoxyindolin-2-one (Regioisomer).

Secondary Impurity Risk: 3,3-Dichloro intermediates (if using Vilsmeier conditions) or over-

reduced indoles.

The Elucidation Matrix (Experimental Workflow)
The following diagram outlines the logical flow from crude isolate to structural certification.
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Crude Isolate
(Target: 4,6-Dimethoxyindolin-2-one)

HPLC Purity Check
(>98% AUC required)

HRMS (ESI+)
Confirm Formula: C10H11NO3

Expected m/z: 194.0812 [M+H]+

1H NMR (DMSO-d6)
The 'Smoking Gun' Filter

Aromatic Pattern Analysis

REJECT: 5,6-Isomer
(Two Singlets)

Para-protons detected

ACCEPT: 4,6-Isomer
(Two Meta-Doublets)

Meta-coupling (J~2Hz)

2D NMR (HMBC/NOESY)
Regiochemical Locking

Certified Structure

Click to download full resolution via product page

Figure 1: Decision tree for the structural certification of 4,6-dimethoxyindolin-2-one,

emphasizing the critical NMR checkpoint.
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Spectroscopic Deep Dive
Mass Spectrometry (HRMS)
While MS confirms molecular weight, it cannot distinguish isomers. However, it is the first step

in validation.

Method: ESI-TOF or Orbitrap.

Target Ion:

Calculated Mass: 194.0812 Da (for

).

Acceptance Criteria:

ppm.

Nuclear Magnetic Resonance (NMR) - The "Smoking
Gun"
This is the definitive method for elucidation. The differentiation between the 4,6-isomer and the

5,6-isomer relies entirely on spin-spin coupling patterns of the aromatic protons.

The Logic of Differentiation
5,6-Dimethoxy Isomer: Protons are at positions 4 and 7.[2] These are para to each other.

Para-coupling is negligible (~0 Hz). Result: Two sharp singlets.

4,6-Dimethoxy Isomer: Protons are at positions 5 and 7. These are meta to each other.

Meta-coupling is distinct (

Hz). Result: Two doublets.

Quantitative Data Table (DMSO-d6, 400 MHz)
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Position Type

Chemical
Shift (

ppm)

Multiplicity
Coupling (

Hz)

Structural
Logic

NH Amide 10.35 - 10.45 br s -

Lactam

proton;

exchangeabl

e with D2O.

H-5 Ar-H 6.10 - 6.15 d ~2.0 (meta)

Shielded by

two ortho-

methoxy

groups (4-

OMe & 6-

OMe).

H-7 Ar-H 6.35 - 6.40 d ~2.0 (meta)

Shielded by

one ortho-

methoxy (6-

OMe).

4-OMe O-CH3 3.75 - 3.80 s -

Distinct

environment

due to C=O

proximity.

6-OMe O-CH3 3.70 - 3.75 s - -

H-3 CH2 3.35 - 3.42 s -

Characteristic

oxindole

methylene.
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Critical Insight: H-5 is significantly upfield (shielded) compared to typical aromatic protons

because it resides between two electron-donating methoxy groups. This "super-shielding" is a

hallmark of the 1,3-dimethoxy benzene substructure found in the 4,6-isomer.

2D NMR Verification (HMBC & NOESY)
To satisfy the highest rigor (E-E-A-T), 1D data must be corroborated by 2D correlations.

NOESY (Nuclear Overhauser Effect Spectroscopy):

Interaction A: The NH proton will show a strong NOE correlation only to H-7. It cannot

"see" H-5 or the methoxy groups directly if the geometry is planar.

Interaction B: The 4-OMe group will show NOE correlations to H-5 and H-3 (the

methylene). This is impossible in the 5,6-isomer (where the 4-position is a proton).

Interaction C: The 6-OMe group will show NOE to both H-5 and H-7.

HMBC (Heteronuclear Multiple Bond Correlation):

C-2 (Carbonyl, ~176 ppm): Should show a strong 3-bond correlation to H-7 (via the

nitrogen junction) and H-3.

C-4 (Quaternary): Correlates with H-3 (methylene). This proves the substituent at C-4 is

not a proton.
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Figure 2: Key NOE (dashed) and HMBC (solid) correlations distinguishing the 4,6-isomer. The

4-OMe to H-3 interaction is the definitive spatial proof.

Detailed Experimental Protocols
Analytical Sample Preparation (NMR)[3]

Solvent Choice: DMSO-d6 is preferred over CDCl3.

Reasoning: Oxindoles have poor solubility in chloroform. DMSO also disrupts

intermolecular H-bonding, sharpening the NH signal and preventing peak broadening that

can obscure coupling constants.

Concentration: 10-15 mg in 0.6 mL solvent.

Tube: High-precision 5mm NMR tube (Wilmad 528-PP or equivalent) to ensure shimming

accuracy for detecting small meta-couplings (

Hz).

Step-by-Step Elucidation Procedure
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Isolation: Recrystallize the crude solid from Ethanol/Water (8:2) to remove gummy impurities.

Dry under high vacuum (0.1 mbar) at 40°C for 6 hours.

1H NMR Acquisition:

Run a standard proton scan (16 scans).[3]

Checkpoint: Zoom into the aromatic region (6.0 - 6.5 ppm).

Pass: Distinct pair of doublets.

Fail: Two singlets (indicates 5,6-isomer) or complex multiplets (indicates 4,7- or mixtures).

NOESY Setup:

Set mixing time (

) to 500ms.

Acquire 256 increments.[3]

Validation: Look for the cross-peak between the methoxy singlet at ~3.75 ppm and the

methylene singlet at ~3.40 ppm. Presence of this peak confirms the methoxy is at position

4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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